Imidazolium salt-supported Mukaiyama reagent: an efficient condensation reagent for amide bond formation†
RSC Advances Pub Date: 2015-01-13 DOI: 10.1039/C4RA14856H
Abstract
A novel imidazolium salt-supported Mukaiyama reagent (2-chloropyridinium salt) has been developed and explored as an efficient coupling agent for amide bond formation. The use of an ionic liquid-supported reagent enabled isolation of the amide products by simple extraction with organic solvents in high purity and avoiding column chromatography purification.
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